3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(2-ethylhexyl)-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H22N2O3S2/c1-3-5-6-13(4-2)12-19-17(21)16(25-18(19)24)11-14-7-9-15(10-8-14)20(22)23/h7-11,13H,3-6,12H2,1-2H3/b16-11-
• InChI Key: AGDDRFBAWFPXJI-WJDWOHSUSA-N
• Canonical SMILES: CCCCC(CC)CN1C(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])SC1=S
• Isomeric SMILES: CCCCC(CC)CN1C(=O)/C(=C/C2=CC=C(C=C2)[N+](=O)[O-])/SC1=S
• Molecular Formula: C18H22N2O3S2
• Molecular Weight: 378.5 g/mol

Description

3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one, also known as ENB-0040, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the family of thiazolidinones, which are known for their diverse biological activities. ENB-0040 has been reported to exhibit promising pharmacological properties, making it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and inflammation. Specifically, 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell proliferation. By inhibiting HDAC activity, 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one may be able to induce apoptosis in cancer cells and reduce inflammation in inflammatory diseases.
Biochemical and physiological effects:
3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit a range of biochemical and physiological effects. Studies have shown that it can induce apoptosis in cancer cells, reduce inflammation, and inhibit the activity of HDACs. Additionally, 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its relatively simple synthesis process. Additionally, it has been shown to exhibit promising pharmacological properties, making it an attractive candidate for further investigation. However, one limitation of using 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its limited solubility in aqueous solutions, which could make it difficult to administer to cells in vitro.

Future Directions

There are several potential future directions for research involving 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One area of interest is in the development of 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one-based therapies for cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one and its effects on cellular processes. Finally, there is potential for the development of new thiazolidinone-based compounds with improved pharmacological properties based on the structure of 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one.

Synthesis Methods

The synthesis of 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-ethylhexylamine with 4-nitrobenzaldehyde in the presence of sodium hydride. The resulting product is then reacted with 2-thioxo-1,3-thiazolidin-4-one to yield 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one. The synthesis process is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit potential applications in a variety of scientific research areas. One of the primary areas of interest is in the field of cancer research. Studies have shown that 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy. Additionally, 3-(2-ethylhexyl)-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.